Cas no 1334495-17-8 (tert-butyl 4-[1-(methylamino)ethyl]piperidine-1-carboxylate)

• Product Name: tert-butyl 4-[1-(methylamino)ethyl]piperidine-1-carboxylate
• CAS No: 1334495-17-8
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 2179222
• Update Time: 2025-11-02

tert-butyl 4-[1-(methylamino)ethyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-(1-(methylamino)ethyl)piperidine-1-carboxylate
• AM91892
• tert-butyl 4-[1-(methylamino)ethyl]piperidine-1-carboxylate

• Inchi： 1S/C13H26N2O2/c1-10(14-5)11-6-8-15(9-7-11)12(16)17-13(2,3)4/h10-11,14H,6-9H2,1-5H3
• InChI Key： LMCCXEPTKNFYKP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C)NC)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 253
• Topological Polar Surface Area: 41.6

Additional information on tert-butyl 4-[1-(methylamino)ethyl]piperidine-1-carboxylate

tert-butyl 4-[1-(methylamino)ethyl]piperidine-1-carboxylate (CAS No. 1334495-17-8): A Versatile Building Block in Modern Medicinal Chemistry

The compound tert-butyl 4-[1-(methylamino)ethyl]piperidine-1-carboxylate (CAS No. 1334495-17-8) represents a structurally unique organopiperidine derivative with significant potential in pharmaceutical and materials science research. This nitrogen-containing heterocycle features a tert-butyl ester group attached to a piperidine ring, which is further substituted with a methylaminoethyl chain. The molecular architecture of this compound combines the steric bulk of the tert-butyl group with the bioactive properties of amine-functionalized piperidines, making it an attractive intermediate for the synthesis of bioactive molecules.

Recent advances in drug discovery have highlighted the importance of amine-modified piperidines as modulators of G-protein-coupled receptors (GPCRs). A 2023 study published in Journal of Medicinal Chemistry demonstrated that tert-butyl ester derivatives of piperidine scaffolds exhibit enhanced solubility profiles and metabolic stability compared to their unsubstituted counterparts. This property is particularly valuable in the development of central nervous system (CNS) drugs, where blood-brain barrier penetration and receptor selectivity are critical factors.

The methylaminoethyl substituent in tert-butyl 4-[1-(methylamino)ethyl]piperidine-1-carboxylate introduces electronic effects that can fine-tune molecular interactions with target proteins. Computational modeling studies from ACS Medicinal Chemistry Letters (2024) revealed that the amine group forms hydrogen bonds with aspartate residues in kinase active sites, suggesting potential applications in kinase inhibitor design. This aligns with the current trend in targeted therapy for oncology and inflammatory diseases.

From a synthetic chemistry perspective, the tert-butyl ester group serves as a protecting group that can be selectively removed under mild hydrolytic conditions. A 2024 review in Organic Process Research & Development emphasized the advantages of tert-butyl esters in parallel synthesis strategies, where modular assembly of heterocyclic frameworks is essential for high-throughput screening campaigns. The stability of the ester linkage under standard reaction conditions makes this compound a key intermediate in the synthesis of peptidomimetics and prodrugs.

The piperidine ring in this molecule is a well-known pharmacophore found in anticholinergic agents, antihistamines, and antidepressants. Structural modifications to the amine side chain have been shown to influence drug-receptor interactions and pharmacokinetic profiles. A comparative study in European Journal of Medicinal Chemistry (2023) demonstrated that methyl-substituted amines improve lipophilicity without compromising aqueous solubility, a crucial balance for oral drug formulations.

Recent innovations in green chemistry have also leveraged the tert-butyl ester functionality for biodegradable polymer synthesis. Research from Green Chemistry (2024) showed that compounds containing ester groups can be hydrolyzed under physiological conditions, making them ideal candidates for controlled-release drug delivery systems. This biocompatibility is a major advantage over traditional esters that may require extreme pH conditions for degradation.

The methylaminoethyl chain in tert-butyl 4-[1-(methylamino)ethyl]piperidine-1-carboxylate also offers opportunities for molecular recognition in enzyme inhibition studies. Structural analyses from Angewandte Chemie (2024) revealed that amine-functionalized side chains can mimic natural substrates in hydrolase active sites, leading to high-affinity inhibitors with selective activity. This mechanistic insight is being applied to the development of new antiviral agents targeting protease enzymes.

From an industrial perspective, the scalability of the synthesis of tert-butyl ester derivatives has been optimized through flow chemistry techniques. A 2023 report in Chemical Engineering Journal demonstrated that continuous flow processes can achieve over 95% yields for complex piperidine scaffolds, significantly reducing reaction times and solvent consumption. This efficiency is particularly valuable in pharmaceutical manufacturing, where cost-effective production is a key consideration.

The versatility of the tert-butyl ester group extends beyond pharmaceutical applications. In materials science, amine-functionalized piperidines have been explored as crosslinking agents in polymer networks. A 2024 study in Advanced Materials showed that ester-containing piperidines can form hydrogels with tailored mechanical properties, opening new avenues for biomedical engineering and soft robotics.

Looking ahead, the structural flexibility of tert-butyl 4-[1-(methylamino)ethyl]piperidine-1-carboxylate positions it as a promising scaffold for structure-activity relationship (SAR) studies. Ongoing research is focused on modifying the methylamino group with aromatic substituents to enhance electronic interactions with target proteins. These modifications are expected to yield novel compounds with improved therapeutic indices and reduced off-target effects.